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Compound of Interest

Compound Name: Asoprisnil ecamate

Cat. No.: B1665294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Asoprisnil ecamate is a synthetic, steroidal compound that functions as a selective

progesterone receptor modulator (SPRM).[1] It exhibits both partial agonist and antagonist

activities on the progesterone receptor (PR), demonstrating a high degree of receptor and

tissue selectivity.[2][3] This unique profile allows Asoprisnil to modulate progesterone-regulated

pathways with tissue-specific effects, making it a valuable tool in gynecological research,

particularly for conditions like uterine fibroids and endometriosis.[2][4][5] Accurate and

reproducible experimental results hinge on the correct preparation of Asoprisnil ecamate
stock solutions. This document provides a detailed protocol for preparing these solutions and

an overview of its mechanism of action.

Physicochemical Properties of Asoprisnil Ecamate
A summary of the key properties of Asoprisnil ecamate is presented below. This information is

crucial for accurate calculations and proper handling.
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Property Value Source

Molecular Formula C₃₁H₄₀N₂O₅ [1]

Molecular Weight 520.67 g/mol [1]

CAS Number 222732-94-7 [1][6]

Appearance Powder [7]

Storage (Solid) -20°C for up to 3 years [7]

Solubility Soluble in DMSO [7]

Note: The related compound Asoprisnil (J867, the active metabolite) has a reported solubility in

DMSO of 45 mg/mL (100.09 mM), which may require ultrasonic treatment and warming for

complete dissolution.[7]

Experimental Protocol: Preparation of Asoprisnil
Ecamate Stock Solution (10 mM in DMSO)
This protocol details the steps to prepare a 10 mM stock solution of Asoprisnil ecamate in

dimethyl sulfoxide (DMSO).

Materials:

Asoprisnil ecamate powder (M.W. 520.67 g/mol )

Anhydrous/cell culture grade Dimethyl sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, nuclease-free tips

Vortex mixer

Water bath or heat block (optional, set to 37°C)
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Calculate the Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Example for 1 mL (0.001 L) of 10 mM (0.01 M) stock:

Mass (mg) = 0.01 mol/L * 0.001 L * 520.67 g/mol * 1000 mg/g = 5.21 mg

Weigh Asoprisnil Ecamate:

Tare the analytical balance with a sterile microcentrifuge tube.

Carefully weigh out the calculated mass (e.g., 5.21 mg) of Asoprisnil ecamate powder

and add it to the tube.

Add Solvent:

Using a calibrated micropipette, add the calculated volume of DMSO to the tube

containing the powder. For the example above, add 1 mL of DMSO.

Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

If particles remain, gentle warming in a 37°C water bath or heat block for 5-10 minutes,

with intermittent vortexing, can aid dissolution.[7] Caution: DMSO is hygroscopic; keep the

tube tightly capped.

Aliquoting and Storage:

Once the Asoprisnil ecamate is fully dissolved, dispense the stock solution into smaller,

single-use aliquots in sterile, light-protecting (amber) tubes. This prevents repeated freeze-
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thaw cycles which can degrade the compound.

Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or -80°C

for long-term storage (up to 6 months).[7]

Working Solution Preparation:

When ready for an experiment, thaw a single aliquot.

Dilute the stock solution to the final desired concentration using the appropriate cell culture

medium or experimental buffer. Note: To avoid precipitation and cellular toxicity, the final

concentration of DMSO in the working solution should typically be kept below 0.5%, and

ideally below 0.1%.

Mechanism of Action & Signaling Pathway
Asoprisnil ecamate exerts its effects by binding to the progesterone receptor (PR). As an

SPRM, its action is complex, involving both agonistic and antagonistic properties that are

tissue-dependent.[2] Upon binding, the PR undergoes a conformational change, dissociates

from heat shock proteins, dimerizes, and translocates to the nucleus.[8] There, the Asoprisnil-

PR complex binds to progesterone response elements (PREs) on target genes.[9]

Unlike full agonists, the Asoprisnil-bound PR complex differentially recruits co-regulators. It

weakly recruits coactivators but strongly recruits corepressors like NCoR, leading to a mixed

transcriptional response.[9][10][11] This modulation of gene expression underlies its

therapeutic effects, such as inducing apoptosis in uterine leiomyoma cells, in part by activating

the TRAIL-mediated signaling pathway.[12]
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Caption: Asoprisnil binds the progesterone receptor, causing a conformational change and

nuclear translocation.

Quality Control
Visual Inspection: Always ensure the stock solution is clear and free of precipitates before

use. If crystals are observed, gentle warming and vortexing may be required.

Aseptic Technique: Use sterile techniques throughout the procedure, especially if the stock

solutions will be used in cell-based assays.

Final DMSO Concentration: Always calculate the final DMSO concentration in your

experimental setup to ensure it remains at a non-toxic level for the cells or model system

being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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